3-(methylsulfinyl)-1H-1,2,4-triazole
Overview
Description
The compound “3-(methylsulfinyl)-1H-1,2,4-triazole” is a triazole derivative. Triazoles are a class of five-membered ring compounds containing three nitrogen atoms. They are known for their diverse range of biological activities . The “methylsulfinyl” group suggests the presence of a sulfur atom, which could potentially contribute to the compound’s reactivity .
Molecular Structure Analysis
The molecular structure of “3-(methylsulfinyl)-1H-1,2,4-triazole” would consist of a 1,2,4-triazole ring with a methylsulfinyl group attached. The exact structure and properties would depend on the specific locations of these groups within the molecule .Chemical Reactions Analysis
The reactivity of “3-(methylsulfinyl)-1H-1,2,4-triazole” would likely be influenced by the presence of the triazole ring and the methylsulfinyl group. Triazoles are known to participate in a variety of chemical reactions, and the sulfur atom in the methylsulfinyl group could also contribute to its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(methylsulfinyl)-1H-1,2,4-triazole” would depend on its specific structure. Factors that could influence its properties include the presence of the triazole ring, the methylsulfinyl group, and the overall molecular structure .Scientific Research Applications
Antiviral Medications
The 1,2,4-triazole motif is a key component in several antiviral medications, such as ribavirin, which is used to treat respiratory syncytial virus infection, hepatitis C, and other viral diseases. It has also been included in the World Health Organization’s List of Essential Medicines and has shown potential as a treatment for COVID-19 .
Antifungal Treatments
Compounds with the 1,2,4-triazole structure are used in antifungal treatments like voriconazole, which is prescribed for serious fungal infections .
Medicinal Chemistry Building Blocks
Due to their stability and ability to act as hydrogen bond acceptors and donors, 1,2,4-triazoles serve as valuable building blocks in medicinal chemistry for lead-oriented synthesis .
Coordination Chemistry
These compounds exhibit great potential in coordination chemistry due to their versatile binding properties .
Catalysis
Magnetic nanoparticles (MNPs) functionalized with 1H-1,2,4-triazole derivatives have applications in catalysis .
Sensors and Semiconductors
The triazole derivatives are also utilized in the development of sensors and semiconductors due to their electronic properties .
Wastewater Treatment
Their ability to interact with various substances makes them suitable for use in wastewater treatments .
Magnetic Data Storage Devices
The magnetic properties of MNPs functionalized with triazole derivatives can be harnessed for magnetic data storage devices .
Future Directions
properties
IUPAC Name |
5-methylsulfinyl-1H-1,2,4-triazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5N3OS/c1-8(7)3-4-2-5-6-3/h2H,1H3,(H,4,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOMCXNNOJBMXTJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)C1=NC=NN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901284276 |
Source
|
| Record name | 1H-1,2,4-Triazole, 5-(methylsulfinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901284276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(methylsulfinyl)-1H-1,2,4-triazole | |
CAS RN |
1258639-46-1 |
Source
|
| Record name | 1H-1,2,4-Triazole, 5-(methylsulfinyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1258639-46-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-1,2,4-Triazole, 5-(methylsulfinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901284276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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